Ethyl 3,3-dimethyl-2-(prop-2-enoxymethyl)butanoate

• IUPAC Name: ethyl 3,3-dimethyl-2-(prop-2-enoxymethyl)butanoate
• InChI: InChI=1S/C12H22O3/c1-6-8-14-9-10(12(3,4)5)11(13)15-7-2/h6,10H,1,7-9H2,2-5H3
• InChI Key: IOWZYXYDFMHQIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(COCC=C)C(C)(C)C
• Molecular Formula: C12H22O3
• Molecular Weight: 214.30 g/mol
• CAS No.: 2247102-43-6

Description

Ethyl 3,3-dimethyl-2-(prop-2-enoxymethyl)butanoate is a useful research compound. Its molecular formula is C12H22O3 and its molecular weight is 214.305. The purity is usually 95%.
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Scientific Research Applications

Polymer Synthesis and Properties

Ethyl 3,3-dimethyl-2-(prop-2-enoxymethyl)butanoate is involved in the synthesis of polymers with specific properties. For instance, amphiphilic random, gradient, and block copolymers of 2-(dimethylamino)ethyl methacrylate (DMAEMA) and n-butyl methacrylate (BMA) were synthesized via atom transfer radical polymerization (ATRP) in water/2-propanol mixtures, showcasing the controlled copolymerization and the significant impact of copolymer architecture on their thermosensitivity and aggregation properties (Lee, Russell, & Matyjaszewski, 2003). Additionally, novel copolymers of styrene with methyl and methoxy ring-disubstituted butyl 2-cyano-3-phenyl-2-propenoates, prepared via radical initiation, were characterized for their decomposition behavior, indicating potential applications in high-temperature environments (Kharas et al., 2015).

Solubility and Phase Behavior

Research on the solubility of ethyl-(2-hydroxyethyl)-dimethylammonium bromide in various alcohols has provided insights into the solvent properties of related esters, including this compound. Such studies are essential for designing solvent systems for chemical reactions and separations, highlighting the importance of molecular structure on solubility and phase behavior (Domańska & Bogel-Łukasik, 2005).

Application in Electrochemical Storage Devices

The application of esters as co-solvents in electrolytes for electrochemical storage devices has been studied, demonstrating the impact of ester structure on ionic conductivity, viscosity, and electrochemical performance. Research on esters such as methyl propanoate and ethyl butanoate in ternary electrolyte systems with ethylene carbonate and dimethyl carbonate has shown promising results for improving the performance of lithium-ion capacitors, indicating the potential of this compound in similar applications (Dahbi et al., 2012).